Cas no 23767-00-2 (pteridine, 2,6,7-trimethyl- (8ci,9ci))

• Product name: pteridine, 2,6,7-trimethyl- (8ci,9ci)
• CAS No: 23767-00-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 912759
• PubChem ID: 23422063

pteridine, 2,6,7-trimethyl- (8ci,9ci) Chemical and Physical Properties

Names and Identifiers

• pteridine, 2,6,7-trimethyl- (8ci,9ci)
• 2,6,7-trimethylpteridine
• 3-AMINO-5,6,7,8-TETRAHYDROQUINOXALINE-2-CARBONITRILE
• 23767-00-2
• DTXSID10633787

• Inchi： InChI=1S/C9H10N4/c1-5-6(2)12-9-8(11-5)4-10-7(3)13-9/h4H,1-3H3
• InChI Key： ZGWOCNDIGLJDDX-UHFFFAOYSA-N
• SMILES： CC1=NC2=CN=C(N=C2N=C1C)C

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.2248 (rough estimate)
• Boiling Point: 295.18°C (rough estimate)
• Refractive Index: 1.5200 (estimate)